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Compound of Interest

Compound Name: 2,6-Diethylphenol

Cat. No.: B086025 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available toxicological data and safety

information for 2,6-diethylphenol (CAS No. 1006-59-3). It is important to note at the outset that

publicly accessible, in-depth toxicological studies specifically on 2,6-diethylphenol are

exceedingly limited. Much of the available data is derived from notifications to regulatory bodies

and general chemical property databases, rather than from comprehensive, peer-reviewed

toxicological research. Consequently, a complete toxicological profile as is available for more

common industrial chemicals cannot be constructed at this time.

General Safety and Hazard Information
Based on aggregated data from notifications to the European Chemicals Agency (ECHA), 2,6-
diethylphenol is classified with the following hazards[1]:

Acute Oral Toxicity: Harmful if swallowed (Acute Toxicity, Category 4).

Skin Irritation: May cause skin irritation (Skin Irritation, Category 2).

Eye Irritation: May cause serious eye irritation (Eye Irritation, Category 2).

Respiratory Irritation: May cause respiratory irritation (Specific Target Organ Toxicity —

Single Exposure, Category 3).
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These classifications suggest that appropriate personal protective equipment, including gloves,

eye protection, and respiratory protection, should be used when handling this compound to

avoid direct contact and inhalation.

Quantitative Toxicological Data
A thorough search of scientific literature and regulatory databases did not yield specific

quantitative toxicological data (e.g., LD50, NOAEL, LOAEL) from dedicated studies on 2,6-
diethylphenol. The information that is often available for other chemicals, such as detailed

acute, sub-chronic, and chronic toxicity studies, appears to be absent or not publicly available

for this specific compound.

Due to the lack of quantitative data, the following tables, which would typically summarize such

information, are presented to highlight the current data gaps.

Table 1: Acute Toxicity Data for 2,6-Diethylphenol

Endpoint Species Route Value Reference

LD50
Data Not

Available
Oral

Data Not

Available

LD50
Data Not

Available
Dermal

Data Not

Available

LC50
Data Not

Available
Inhalation

Data Not

Available

Table 2: Repeated Dose and Chronic Toxicity Data for 2,6-Diethylphenol
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Endpoint Species Route Duration
Value
(NOAEL/L
OAEL)

Effects
Observed

Referenc
e

Repeated

Dose

Toxicity

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Carcinogen

icity

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Table 3: Genotoxicity Data for 2,6-Diethylphenol

Assay Type Test System
Metabolic
Activation

Result Reference

Ames Test
Data Not

Available

Data Not

Available

Data Not

Available

In vitro

Chromosome

Aberration

Data Not

Available

Data Not

Available

Data Not

Available

In vivo

Micronucleus

Test

Data Not

Available

Data Not

Available

Data Not

Available

Table 4: Reproductive and Developmental Toxicity Data for 2,6-Diethylphenol

Study Type Species Route
Value
(NOAEL/LO
AEL)

Effects
Observed

Reference

Reproductive

Toxicity

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Development

al Toxicity

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available
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Experimental Protocols
Detailed experimental protocols for key toxicological studies on 2,6-diethylphenol cannot be

provided as no such studies were identified in the public domain. For reference, standard

methodologies for toxicological assessments are outlined in guidelines from organizations such

as the Organisation for Economic Co-operation and Development (OECD).

Signaling Pathways and Mechanism of Action
The mechanism of toxic action and any specific cellular signaling pathways affected by 2,6-
diethylphenol have not been elucidated in the available literature. Research on structurally

related compounds, such as other alkylphenols, may offer potential avenues for investigation,

but direct evidence for 2,6-diethylphenol is lacking.

Mandatory Visualizations
Due to the absence of identified signaling pathways, detailed experimental workflows, or

established logical relationships concerning the toxicology of 2,6-diethylphenol, the creation of

meaningful Graphviz diagrams as requested is not feasible.

Conclusion
This technical guide highlights a significant gap in the publicly available toxicological data for

2,6-diethylphenol. While basic hazard classifications indicate potential for acute toxicity upon

ingestion and irritation to skin, eyes, and the respiratory system, a comprehensive

understanding of its toxicological profile is hindered by the lack of quantitative data from

dedicated studies. For professionals in research and drug development, this underscores the

necessity for preliminary in-house safety assessments and suggests that any application of this

compound should proceed with caution, adhering to stringent safety protocols. Further

research is imperative to fully characterize the toxicological properties of 2,6-diethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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